Cas no 89412-74-8 (Benzenesulfonyl isocyanate, 2-propoxy-)

• Product Name: Benzenesulfonyl isocyanate, 2-propoxy-
• CAS No: 89412-74-8
• MF: C₁₀H₁₁NO₄S
• MW: 241.26364159584
• CID: 601621
• PubChem ID: 13726766
• Update Time: 2025-04-19

Benzenesulfonyl isocyanate, 2-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl isocyanate, 2-propoxy-
• N-(oxomethylidene)-2-propoxybenzenesulfonamide
• DTXSID50547758
• 89412-74-8
• SCHEMBL10731858
• 2-Propoxybenzene-1-sulfonyl isocyanate
• 2-n-propoxybenzenesulfonyl isocyanate
• OWDBFBFAGILRJG-UHFFFAOYSA-N

• Inchi： 1S/C10H11NO4S/c1-2-7-15-9-5-3-4-6-10(9)16(13,14)11-8-12/h3-6H,2,7H2,1H3
• InChI Key： OWDBFBFAGILRJG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OCCC)(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 241.04087901g/mol
• Monoisotopic Mass: 241.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.2Ų